3,4-Difluoro-5-methoxybenzonitrile

• IUPAC Name: 3,4-difluoro-5-methoxybenzonitrile
• InChI: InChI=1S/C8H5F2NO/c1-12-7-3-5(4-11)2-6(9)8(7)10/h2-3H,1H3
• InChI Key: CNMONGNIMMLQAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C#N)F)F
• Molecular Formula: C8H5F2NO
• Molecular Weight: 169.13 g/mol

Description

3,4-Difluoro-5-methoxybenzonitrile is a chemical compound with the molecular formula C8H5F2NO and a molecular weight of 169.13 g/mol. It is used for research and development purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5F2NO/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3H,1H3. This code provides a specific representation of the molecule’s structure.

Scientific Research Applications

Synthesis and Industrial Applications

• 3,4-Difluorobenzonitrile is a crucial intermediate in the synthesis of the selective herbicide, cyhalofop butyl. It is synthesized from 3,4-dichlorobenzoyl chloride through a process involving amidation, dehydration, and fluorination, with potential for industrial-scale production (Cheng Zhi-ming, 2006).

Chemical Synthesis and Modification

• The compound is used in the synthesis of substituted 2-amino-4-quinazolinones, starting from 2,6-difluoro-4-methoxybenzonitrile. This process involves substitution of one of the fluorine atoms with heterocycles and hydrolysis of the nitrile to produce a series of o-fluorobenzoic acid derivatives (M. Fray et al., 2006).

Analytical Chemistry and Spectroscopy

• 5-Bromo-2-methoxybenzonitrile, a related compound, has been studied using Density Functional Theory (DFT) for its geometrical parameters and spectroscopic properties. This research is important for understanding the molecule's potential in frequency doubling and Second Harmonic Generation (SHG), which are key in Non-Linear Optical (NLO) applications (A. Kumar, R. Raman, 2017).

Pharmaceutical Research

• In pharmaceutical research, 4-fluorobenzonitrile oxide, a compound similar to 3,4-Difluoro-5-methoxybenzonitrile, has been used in cycloadditions with alkenes and alkynes for the preparation of low-molecular weight radiopharmaceuticals. This process is significant for labeling sensitive biopolymers (B. Zlatopolskiy et al., 2012).

Solar Energy Research

• The compound's derivatives are also relevant in solar energy research. For instance, studies on 4-methoxybenzonitrile, a related chemical, have been conducted to understand its suitability as a dye sensitizer in dye-sensitized solar cells. The focus has been on its geometries, electronic structures, and spectral properties for efficient energy conversion (A. Prakasam et al., 2013).

Materials Science

• In materials science, the synthesis of novel fluorine-containing poly(aryl ether nitrile)s derived from 2,3,4,5,6-Pentafluorobenzonitrile, a related compound, is of interest. These polymers exhibit high thermal stability and excellent solubility, making them suitable for various industrial applications (K. Kimura et al., 2001).

Safety and Hazards

While specific safety data for 3,4-Difluoro-5-methoxybenzonitrile is not available, it’s generally advisable to handle all chemical compounds with care. This includes avoiding dust formation, avoiding breathing in mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.

Future Directions

The future directions for 3,4-Difluoro-5-methoxybenzonitrile are not clear from the available information. As a chemical used for research and development, its future applications will likely depend on the outcomes of ongoing and future research.